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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzaldehyde

Cat. No.: B1293496

A Comparative Analysis of 2-Hydroxy-4-methylbenzaldehyde and Its Positional Isomers for
Researchers and Drug Development Professionals

This guide provides a detailed comparative study of 2-Hydroxy-4-methylbenzaldehyde and
its key positional isomers: 2-Hydroxy-3-methylbenzaldehyde, 2-Hydroxy-5-
methylbenzaldehyde, 3-Hydroxy-4-methylbenzaldehyde, and 4-Hydroxy-3-
methylbenzaldehyde. The comparison focuses on their physicochemical properties, synthesis
methodologies, and biological activities to assist researchers, scientists, and drug development
professionals in their work.

Physicochemical Properties

The positioning of the hydroxyl and methyl groups on the benzaldehyde ring significantly
influences the physicochemical properties of these isomers. These differences can affect their
reactivity, solubility, and interaction with biological targets. A summary of their key properties is
presented below.
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2-Hydroxy- 2-Hydroxy- 2-Hydroxy- 3-Hydroxy- 4-Hydroxy-
4- 3- 5- 4- 3-
Property
methylbenz  methylbenz methylbenz methylbenz  methylbenz
aldehyde aldehyde aldehyde aldehyde aldehyde
698-27-1[1] 613-84-3[4] 57295-30- 15174-69-
CAS Number 824-42-0[3]
[2] [5] 4[6][7] 3[81[9]
Molecular CsHsO2[10] CsHs02[12]
CsHsO2[1][2] CsHsO2[4][5] CsHsO2[8][9]
Formula [11] [13]
136.15 g/mol 136.15 g/mol 136.15 g/mol 136.15 g/mol 136.15 g/mol
Molar Mass
[11[2] [11] [41[5] [13] [8]
Clear pale )
Colorless to Off-white to Tan to brown
. yellow to ] .
Appearance light straw Solid[4] yellow crystalline
tals[14] orange solid[6] owder[15]
crysta
Y liquid[10] P
Melting Point
o) 58-61[16] 17[3][10] 55[4] 73-74[6] 118-120[8]
- _ 219.5-223 250-252 @
Boiling Point 204 @ 730 252.4 +
@ 760 217.5[4] 760
(°C) mmHg[3][10] 20.0[6]
mmHg[1][14] mmHg[15]
Density 1.175 @ 1.123 @ Not readily 1.175 £ 0.06 1.115
(g/mL) 25°C[1] 25°C[3][10] available (Predicted)[6] (estimate)[8]
Insoluble in
Insoluble in
water; soluble ] ] ]
N ) ) water; soluble  Not readily Not readily Not readily
Solubility in organic , _ _ _
in alcohol and  available available available

solvents and
oils[14][16]

ether[10]

Synthesis and Reactivity

The synthesis of these isomers often involves the formylation of the corresponding substituted

phenols. The specific reaction conditions and starting materials determine the final product.
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Starting Material: Cresol Isomers

SnCl4, (n-Bu)3N, Paraformaldehyde

Formylation Reactions Hydroxy Methylbenzaldehyde Isomers

m-Cresol

Ortho-formylation 2_Hydroxy_4_methylbenzaldehyde

e

o-Cresol

2_Hydroxy_3_methylbenzaldehyde

CHCI3, base

Reimer-Tiemann

4 _Hydroxy_3_methylbenzaldehyde

Click to download full resolution via product page

Caption: Synthetic routes to hydroxy methylbenzaldehyde isomers.

Experimental Protocol: Synthesis of 2-Hydroxy-4-

methylbenzaldehyde[20]

A common method for the synthesis of 2-Hydroxy-4-methylbenzaldehyde is the ortho-

formylation of m-cresol.
Materials:

» m-Cresol

¢ Toluene

e Tin (IV) chloride (SnCla4)
¢ Tri-n-butylamine

o Paraformaldehyde

» Hydrochloric acid (2N)
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o Ether

e Brine

e Magnesium sulfate (MgSQOa4)

Procedure:

o Dissolve m-cresol in toluene in a reaction vessel under a nitrogen atmosphere.

e Add tin (IV) chloride and tri-n-butylamine to the solution and stir at room temperature for 20
minutes.

e Add paraformaldehyde to the mixture.
o Heat the solution to 100°C for 8 hours.

 After cooling to room temperature, add the reaction mixture to water acidified to pH 2 with
hydrochloric acid.

o Extract the aqueous layer with ether.

e Wash the combined organic extracts with brine, dry over magnesium sulfate, and evaporate
the solvent to yield the product.

Biological Activities

Phenolic aldehydes are known for a range of biological activities, including antioxidant,
antimicrobial, and anti-inflammatory properties.[17] The specific activities of these isomers can
vary based on the positions of the functional groups, which influence their ability to donate a
hydrogen atom (for antioxidant activity) or interact with biological macromolecules.

» 2-Hydroxy-4-methylbenzaldehyde: This compound is a precursor for various organic
compounds and has shown luminescence properties, suggesting potential applications in
chemiluminescent labeling and detection.[2]

o 2-Hydroxy-3-methylbenzaldehyde: It has been identified as a potential antitumor and
antiproliferative agent.[3] It has also been shown to inhibit locomotor activity in rats, possibly

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/The_Biological_Versatility_of_2_Hydroxy_3_methyl_6_isopropylbenzaldehyde_A_Technical_Overview_for_Drug_Discovery.pdf
https://www.benchchem.com/product/b1293496?utm_src=pdf-body
https://www.biosynth.com/p/FH70218/698-27-1-2-hydroxy-4-methylbenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3714580.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

by affecting dopamine synthesis.[18]

« 2-Hydroxy-5-methylbenzaldehyde: This isomer is biologically active and has been shown to
bind to human serum albumin.[4] It is also a component in the synthesis of compounds with
antimicrobial and DNA cleavage activities.[19]

« 3-Hydroxy-4-methylbenzaldehyde: While specific biological activities are not extensively
detailed in the search results, its structural similarity to other isomers suggests it may
possess antioxidant and antimicrobial properties.

e 4-Hydroxy-3-methylbenzaldehyde: This isomer is used in the synthesis of coumarin
derivatives that have been investigated for antimicrobial activity.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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